Cas no 1820940-17-7 (Lorundrostat)

• Product Name: Lorundrostat
• CAS No: 1820940-17-7
• MF: C₂₄H₃₃N₇O₂
• MW: 451.564524412155
• CID: 5517434
• PubChem ID: 126567187
• Update Time: 2025-08-03

Lorundrostat Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, N-[trans-4-(acetylamino)cyclohexyl]-4-[5-(4-methylphenyl)-1,2,4-triazin-3-yl]-
• lorundrostat
• N-(trans-4-(Acetylamino)cyclohexyl)-4-(5-(4-methylphenyl)-1,2,4-triazin-3-yl)-1-piperazineacetamide
• 1820940-17-7
• MT4129 FREE BASE
• KA8W5LDS6Z
• UNII-KA8W5LDS6Z
• MT-4129 FREE BASE
• N-(trans-4-Acetamidocyclohexyl)-2-(4-(5-(p-tolyl)-1,2,4-triazin-3-yl)piperazin-1-yl)acetamide
• LORUNDROSTAT [USAN]
• D12773
• SCHEMBL25323514
• MT-4129
• CS-0542644
• N-(4-acetamidocyclohexyl)-2-[4-[5-(4-methylphenyl)-1,2,4-triazin-3-yl]piperazin-1-yl]acetamide
• SCHEMBL18489931
• BDBM280280
• HY-147277
• N-(trans-4-acetamidocyclohexyl)-2-{4-[5-(4-methylphenyl)-1,2,4-triazin-3-yl]piperazin-1-yl}acetamide
• Lorundrostat [INN]
• EX-A8591
• US10029993, Example 48
• MLS-101 FREE BASE
• DA-55008
• MS-28207
• N-(trans-4-Acetamidocyclohexyl)-2-(4-(5-(4- methylphenyl)-1,2,4-triazin-3-yl)piperazin-1- yl)acetamide
• 1-Piperazineacetamide, N-(trans-4-(acetylamino)cyclohexyl)-4-(5-(4-methylphenyl)-1,2,4-triazin-3-yl)-
• CHEMBL5095105
• MLS101 FREE BASE
• Lorundrostat (USAN/INN)
• Lorundrostat

• Inchi： 1S/C24H33N7O2/c1-17-3-5-19(6-4-17)22-15-25-29-24(28-22)31-13-11-30(12-14-31)16-23(33)27-21-9-7-20(8-10-21)26-18(2)32/h3-6,15,20-21H,7-14,16H2,1-2H3,(H,26,32)(H,27,33)/t20-,21-
• InChI Key： YHGVDZULVMINCJ-MEMLXQNLSA-N
• SMILES： N1(CC(N[C@@H]2CC[C@@H](NC(C)=O)CC2)=O)CCN(C2=NC(C3=CC=C(C)C=C3)=CN=N2)CC1

Computed Properties

• Exact Mass: 451.26957332g/mol
• Monoisotopic Mass: 451.26957332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Additional information on Lorundrostat

Lorundrostat: A Comprehensive Overview

Lorundrostat, also known by its CAS number CAS No. 1820940-17-7, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified as a synthetic organic molecule, and its structure and functionality have been extensively studied in recent years. The interest in Lorundrostat stems from its ability to interact with specific biological pathways, making it a promising candidate for various therapeutic and industrial applications.

The chemical structure of Lorundrostat is characterized by a complex arrangement of functional groups that contribute to its reactivity and selectivity. Recent studies have focused on optimizing the synthesis of this compound to enhance its stability and bioavailability. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These advancements have not only improved the yield but also reduced the environmental impact of manufacturing Lorundrostat.

One of the most notable applications of Lorundrostat is in the field of pharmacology. Preclinical studies have demonstrated its potential as a modulator of certain enzyme activities, which could lead to innovative treatments for metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit key enzymes involved in lipid metabolism, suggesting its potential role in managing conditions such as obesity and type 2 diabetes.

In addition to its pharmacological applications, Lorundrostat has shown promise in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, particularly in the development of flexible displays and sensors. Researchers at the University of California have been exploring its integration into polymer blends to enhance conductivity without compromising mechanical strength. This dual functionality positions Lorundrostat as a versatile compound with applications across multiple disciplines.

The environmental impact of Lorundrostat has also been a topic of interest. Studies conducted by the European Chemical Society have assessed its biodegradability and toxicity profiles. Results indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which aligns with current eco-friendly chemical design principles. This makes it a sustainable option for industrial use compared to traditional alternatives.

Looking ahead, the future of Lorundrostat seems bright, with ongoing research aimed at unlocking its full potential. Collaborative efforts between academia and industry are expected to drive further innovation, particularly in areas such as drug delivery systems and advanced materials engineering. As our understanding of this compound deepens, it is likely to play an increasingly important role in addressing global challenges in health and technology.